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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile-d4

Cat. No.: B15559192

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Hydroxybenzonitrile-d4, a

deuterated analog of 2-Hydroxybenzonitrile. This document is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its

properties, synthesis, and applications, with a focus on its role as a synthetic intermediate and

an internal standard in pharmacokinetic studies.

Core Compound Properties
2-Hydroxybenzonitrile-d4 is the isotopically labeled form of 2-Hydroxybenzonitrile, where four

hydrogen atoms on the benzene ring have been replaced with deuterium. While it often does

not have a unique CAS number, it is referenced by the CAS number of its non-deuterated

counterpart, 611-20-1.

Table 1: Physicochemical Properties of 2-Hydroxybenzonitrile and its Deuterated Analog
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Property
2-
Hydroxybenzonitril
e

2-
Hydroxybenzonitril
e-d4

Source

CAS Number 611-20-1
N/A (Referenced by

611-20-1)
[1][2]

Molecular Formula C₇H₅NO C₇HD₄NO [2]

Molecular Weight 119.12 g/mol 123.15 g/mol [2]

Appearance
Off-white to light

brown powder/solid
Off-White Solid [1]

Melting Point 92-95 °C

Not explicitly reported,

expected to be similar

to the non-deuterated

form.

Boiling Point 149 °C at 14 mmHg

Not explicitly reported,

expected to be similar

to the non-deuterated

form.

Purity ≥99% ≥98% [1]

Solubility

Soluble in chloroform,

dichloromethane,

DMSO.

Soluble in Chloroform,

Dichloromethane,

DMSO.

[1]

Synthesis and Characterization
The synthesis of 2-Hydroxybenzonitrile-d4 typically involves the use of a deuterated starting

material. A common synthetic route for the non-deuterated analog, which can be adapted,

starts from salicylaldehyde.

Experimental Protocol: Synthesis of 2-
Hydroxybenzonitrile-d4
This protocol describes a two-step synthesis starting from salicylaldehyde-d4.
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Step 1: Oximation of Salicylaldehyde-d4

Dissolve salicylaldehyde-d4 (1 equivalent) in a suitable solvent such as ethanol or a mixture

of water and ethanol.

Add hydroxylamine hydrochloride (1.1 equivalents) and a base such as sodium acetate or

sodium hydroxide (1.1 equivalents) to the solution.

Stir the reaction mixture at room temperature for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, the product, salicylaldoxime-d4, can be isolated by precipitation upon

addition of water and subsequent filtration.

Step 2: Dehydration of Salicylaldoxime-d4

Suspend the dried salicylaldoxime-d4 in a suitable solvent like acetic anhydride or toluene.

Heat the mixture to reflux for 2-4 hours.

Monitor the reaction by TLC for the disappearance of the starting material.

After completion, cool the reaction mixture and pour it into ice-water.

The crude 2-Hydroxybenzonitrile-d4 will precipitate and can be collected by filtration.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water

mixture) or by column chromatography on silica gel.

Characterization
The synthesized 2-Hydroxybenzonitrile-d4 should be characterized using standard analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR will show a significant reduction in the signals corresponding to the aromatic

protons compared to the non-deuterated standard.
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²H (Deuterium) NMR will show signals confirming the positions of deuterium incorporation.

¹³C NMR will be similar to the non-deuterated compound but may show slight shifts due to

the isotopic labeling.

Mass Spectrometry (MS): The molecular ion peak in the mass spectrum will be observed at

m/z = 123.15, corresponding to the molecular weight of the d4-labeled compound, confirming

successful deuteration.

Applications in Research and Drug Development
Intermediate in the Synthesis of Bioactive Molecules
2-Hydroxybenzonitrile and its derivatives are valuable intermediates in the synthesis of various

pharmaceuticals and agrochemicals.[3][4] A significant application is in the preparation of

inhibitors for Cyclin-Dependent Kinases (CDKs) and Glycogen Synthase Kinase-3 (GSK-3).[1]

GSK-3 Signaling Pathway in Alzheimer's Disease
GSK-3 is a key enzyme implicated in the pathogenesis of Alzheimer's disease.[5][6][7][8] Its

hyperactivity contributes to the hyperphosphorylation of tau protein, a hallmark of the disease,

and is also linked to the production of amyloid-β peptides.[8][9] Therefore, inhibitors of GSK-3

are promising therapeutic candidates. 2-Hydroxybenzonitrile serves as a scaffold for the

synthesis of such inhibitors.
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Caption: GSK-3 signaling pathway in Alzheimer's disease and the role of inhibitors.

Internal Standard in Pharmacokinetic Studies
Deuterated compounds like 2-Hydroxybenzonitrile-d4 are widely used as internal standards

in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[10][11]

Their chemical and physical properties are nearly identical to the non-deuterated analyte, but

they are distinguishable by their higher mass. This allows for accurate quantification by

correcting for variations during sample preparation and analysis.
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Experimental Workflow: Pharmacokinetic Study using
LC-MS with a Deuterated Internal Standard
The following diagram illustrates a typical workflow for a pharmacokinetic study where 2-
Hydroxybenzonitrile-d4 could be used as an internal standard for the quantification of a drug

candidate derived from 2-Hydroxybenzonitrile.
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Caption: Experimental workflow for a pharmacokinetic study using a deuterated internal

standard.

Conclusion
2-Hydroxybenzonitrile-d4 is a valuable tool for researchers in medicinal chemistry and drug

development. Its primary applications as a synthetic precursor for bioactive molecules,

particularly GSK-3 inhibitors, and as a reliable internal standard for pharmacokinetic studies,

underscore its importance. This guide provides a foundational understanding of its properties,

synthesis, and key applications, aiming to facilitate its effective use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Hydroxybenzonitrile-
d4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559192/docs#an-in-depth-technical-guide-to-2-
hydroxybenzonitrile-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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